Cas no 19530-88-2 (6H-Purin-6-one,2-amino-7-ethyl-1,7-dihydro-)

• Product Name: 6H-Purin-6-one,2-amino-7-ethyl-1,7-dihydro-
• CAS No: 19530-88-2
• MF: C₇H₉N₅O
• MW: 179.179260015488
• CID: 189683
• PubChem ID: 135448391
• Update Time: 2025-04-19

6H-Purin-6-one,2-amino-7-ethyl-1,7-dihydro- Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one,2-amino-7-ethyl-1,7-dihydro-
• 2-amino-7-ethyl-3H-purin-6-one
• 7-ethylguanine
• 2-Amino-7-ethyl-1,7-dihydro-6H-purin-6-one
• 2-amino-7-ethyl-3,7-dihydro-6H-purin-6-one
• 6H-Purin-6-one, 2-amino-7-ethyl-1,7-dihydro- (9CI)
• Guanine, 7-ethyl-
• (7-guanyl)-ethane
• SCHEMBL19090410
• CCG-47771
• HMS1664M12
• 2-amino-7-ethyl-6,7-dihydro-1H-purin-6-one
• 6H-Purin-6-one, 2-amino-7-ethyl-1,7-dihydro-
• SMR000456518
• AKOS006272283
• N7-Et-G
• 2-amino-7-ethyl-1H-purin-6(7H)-one
• DTXSID30173190
• CHEBI:182696
• 19530-88-2
• SR-01000637364-1
• MLS004491717
• 2-amino-7-ethyl-1H-purin-6-one
• SCHEMBL4592790

• Inchi： 1S/C7H9N5O/c1-2-12-3-9-5-4(12)6(13)11-7(8)10-5/h3H,2H2,1H3,(H3,8,10,11,13)
• InChI Key： ZHJMQAUXHDDIOL-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C(N)N1)N=CN2CC

Computed Properties

• Exact Mass: 179.08087
• Monoisotopic Mass: 179.08071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.3
• XLogP3: -0.8

Experimental Properties

• Density: 1.68
• Boiling Point: 486.1°Cat760mmHg
• Flash Point: 247.8°C
• Refractive Index: 1.798
• PSA: 85.3